Cas no 84100-46-9 (1,5-Pentanediol,3-methyl-3-phenyl-)

• Product Name: 1,5-Pentanediol,3-methyl-3-phenyl-
• CAS No: 84100-46-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 733159
• PubChem ID: 3019682
• Update Time: 2025-07-15

1,5-Pentanediol,3-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,3-methyl-3-phenyl-
• 3-methyl-3-phenylpentane-1,5-diol
• SCHEMBL344966
• CS-0037025
• NS00038406
• W10525
• QIGUSNIFPVCARD-UHFFFAOYSA-N
• EINECS 282-125-2
• BS-41675
• AM806063
• DTXSID60232981
• 84100-46-9
• 3-Methyl-3-phenyl-pentane-1,5-diol

• MDL： MFCD19705304
• Inchi： 1S/C12H18O2/c1-12(7-9-13,8-10-14)11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3
• InChI Key： QIGUSNIFPVCARD-UHFFFAOYSA-N
• SMILES： OCCC(C)(C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 194.13068
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.054
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.531

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,5-Pentanediol,3-methyl-3-phenyl-

Comprehensive Overview of 1,5-Pentanediol, 3-Methyl-3-Phenyl- (CAS No. 84100-46-9)

1,5-Pentanediol, 3-Methyl-3-Phenyl- (CAS No. 84100-46-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural and functional properties. This compound is characterized by its molecular formula C₁₁H₂₀O₂, which consists of a pentane backbone with a methyl and phenyl group attached to the third carbon atom, and hydroxyl groups at the first and fifth carbon atoms. These structural features contribute to its diverse applications in various industries.

The physical properties of 1,5-Pentanediol, 3-Methyl-3-Phenyl- include a clear, colorless liquid at room temperature with a mild characteristic odor. It is soluble in water and many organic solvents, making it suitable for use in formulations and reactions where solubility is a critical factor. The compound's boiling point is approximately 265°C, and its melting point is around -25°C. These properties make it stable under a wide range of conditions, enhancing its utility in both laboratory and industrial settings.

In the realm of chemical synthesis, 1,5-Pentanediol, 3-Methyl-3-Phenyl- serves as an important building block for the synthesis of more complex molecules. Its hydroxyl groups can participate in various reactions such as esterification, etherification, and condensation reactions. These reactions are crucial in the development of polymers, surfactants, and other functional materials. Recent studies have explored the use of this compound in the synthesis of biodegradable polymers for environmental applications, highlighting its potential in sustainable chemistry.

The biological activity of 1,5-Pentanediol, 3-Methyl-3-Phenyl- has also been a subject of interest. Research has shown that this compound can exhibit mild antimicrobial properties against certain bacteria and fungi. This property makes it a potential candidate for use in personal care products and pharmaceutical formulations where antimicrobial activity is desired. Additionally, its low toxicity profile and good skin compatibility make it suitable for topical applications.

In the pharmaceutical industry, 1,5-Pentanediol, 3-Methyl-3-Phenyl- has been investigated as a potential drug delivery vehicle. Its ability to enhance the solubility and permeability of poorly soluble drugs makes it an attractive excipient in drug formulations. Studies have demonstrated that incorporating this compound into drug delivery systems can improve the bioavailability and therapeutic efficacy of drugs, particularly those used in treating chronic conditions such as diabetes and cardiovascular diseases.

The environmental impact of 1,5-Pentanediol, 3-Methyl-3-Phenyl- has also been evaluated. Research indicates that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic aligns with the growing demand for environmentally friendly chemicals and materials. Furthermore, its low toxicity to aquatic organisms makes it a safer alternative to some traditional chemicals used in industrial processes.

In conclusion, 1,5-Pentanediol, 3-Methyl-3-Phenyl- (CAS No. 84100-46-9) is a multifaceted compound with a wide range of applications across various industries. Its unique structural features contribute to its versatility in chemical synthesis, biological activity, pharmaceutical formulations, and environmental sustainability. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry and related fields.